Cas no 717847-03-5 (6-Morpholinopyrazin-2-amine)

• Product Name: 6-Morpholinopyrazin-2-amine
• CAS No: 717847-03-5
• MF: C₈H₁₂N₄O
• MW: 180.207080841064
• MDL: MFCD05722015
• CID: 547827
• PubChem ID: 45789813
• Update Time: 2025-05-22

6-Morpholinopyrazin-2-amine Chemical and Physical Properties

Names and Identifiers

• 6-Morpholinopyrazin-2-amine
• 2-Pyrazinamine,6-(4-morpholinyl)-
• 6-(4-Morpholinyl)pyrazinamine
• 6-morpholin-4-ylpyrazin-2-amine
• QC-6809
• 6-(morpholin-4-yl)pyrazin-2-amine
• PTQRJZXZMRXHBW-UHFFFAOYSA-N
• AB0026411
• W8068
• AMY5637
• CS-0155192
• FS-3769
• DTXSID60672040
• FT-0648695
• 717847-03-5
• MFCD05722015
• AC-31895
• AKOS015855877
• SCHEMBL245740
• DB-074472

• MDL： MFCD05722015
• Inchi： 1S/C8H12N4O/c9-7-5-10-6-8(11-7)12-1-3-13-4-2-12/h5-6H,1-4H2,(H2,9,11)
• InChI Key： PTQRJZXZMRXHBW-UHFFFAOYSA-N
• SMILES： O1CCN(C2C=NC=C(N)N=2)CC1

Computed Properties

• Exact Mass: 182.11700
• Monoisotopic Mass: 180.101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.3
• XLogP3: -0.5

Experimental Properties

• Color/Form: No data available
• Density: 1.273
• Melting Point: No data available
• Boiling Point: 428.4°C at 760 mmHg
• Flash Point: 212.9°C
• Refractive Index: 1.601
• PSA: 54.09000
• LogP: -0.61070

6-Morpholinopyrazin-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 6-Morpholinopyrazin-2-amine

Recent Advances in the Study of 6-Morpholinopyrazin-2-amine (CAS: 717847-03-5) in Chemical Biology and Pharmaceutical Research

6-Morpholinopyrazin-2-amine (CAS: 717847-03-5) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. Recent studies have highlighted its potential as a key intermediate or active pharmaceutical ingredient (API) in the synthesis of novel therapeutic agents. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential therapeutic applications.

One of the most notable aspects of 6-Morpholinopyrazin-2-amine is its role as a building block in the synthesis of kinase inhibitors. Kinases are critical targets in the treatment of various diseases, including cancer, inflammatory disorders, and neurodegenerative conditions. Recent publications have demonstrated that derivatives of 6-Morpholinopyrazin-2-amine exhibit potent inhibitory activity against specific kinases, such as PI3K and mTOR, which are implicated in oncogenic signaling pathways. These findings underscore the compound's potential as a scaffold for developing next-generation kinase inhibitors.

In addition to its applications in kinase inhibition, 6-Morpholinopyrazin-2-amine has also been investigated for its antimicrobial properties. A 2023 study published in the Journal of Medicinal Chemistry reported that certain analogs of this compound displayed broad-spectrum activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, suggesting its potential as a lead compound for novel antibiotics.

Another area of research interest is the compound's pharmacokinetic profile. Recent preclinical studies have evaluated the absorption, distribution, metabolism, and excretion (ADME) properties of 6-Morpholinopyrazin-2-amine and its derivatives. These studies have revealed favorable bioavailability and metabolic stability, making it a promising candidate for further drug development. However, challenges such as solubility and tissue penetration remain to be addressed in future research.

In conclusion, 6-Morpholinopyrazin-2-amine (CAS: 717847-03-5) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its applications span from kinase inhibition to antimicrobial activity, with ongoing studies exploring its full therapeutic potential. As research progresses, this compound is likely to play a pivotal role in the development of novel drugs targeting a range of diseases. Future studies should focus on optimizing its pharmacological properties and expanding its therapeutic applications.